Cas no 156879-76-4 (2'-(Chloromethylidene)-2'-deoxycytidine)

• Product Name: 2'-(Chloromethylidene)-2'-deoxycytidine
• CAS No: 156879-76-4
• MF: C₁₀H₁₂ClN₃O₄
• MW: 273.672981262207
• CID: 2779653
• PubChem ID: 69909550
• Update Time: 2025-04-21

2'-(Chloromethylidene)-2'-deoxycytidine Chemical and Physical Properties

Names and Identifiers

• DTXSID70741519
• 156879-76-4
• 2'-(Chloromethylidene)-2'-deoxycytidine

• Inchi： 1S/C10H12ClN3O4/c11-3-5-8(16)6(4-15)18-9(5)14-2-1-7(12)13-10(14)17/h1-3,6,8-9,15-16H,4H2,(H2,12,13,17)/t6-,8+,9-/m1/s1
• InChI Key： CKFXPGFKKLFZFY-BWVDBABLSA-N
• SMILES： ClC=C1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 273.0516336Da
• Monoisotopic Mass: 273.0516336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 108Ų